![molecular formula C10H7ClN2O2 B2411691 1-(2-Chlorophenyl)-1H-imidazole-5-carboxylic acid CAS No. 893615-79-7](/img/structure/B2411691.png)
1-(2-Chlorophenyl)-1H-imidazole-5-carboxylic acid
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Overview
Description
1-(2-Chlorophenyl)-1H-imidazole-5-carboxylic acid, commonly referred to as CPICA, is a heterocyclic compound with a wide range of applications in the fields of science and technology. This compound is used in a variety of scientific research applications, such as synthesis, reaction optimization, and biochemical and physiological studies. CPICA has been extensively studied due to its unique properties and potential for use in a variety of laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Processes
- Imidazoles like 1-(2-Chlorophenyl)-1H-imidazole-5-carboxylic acid are integral in the high-temperature/high-pressure continuous flow synthesis of NS5A inhibitors, including daclatasvir, which is a key compound in hepatitis C treatment (Carneiro et al., 2015).
- They play a role in the development of metal-organic frameworks (MOFs) with potential applications in magnetism and luminescence. These frameworks show properties like ligand-based emission and metal-based magnetic behaviors (Wang et al., 2021).
Structural and Molecular Studies
- Imidazole derivatives contribute to the study of hydrogen-bonded supramolecular structures. They form complex molecular arrangements that can lead to the development of new materials with distinct physical properties (Costa et al., 2007).
- They are used in the synthesis of lanthanide(III)-organic frameworks, which have applications in fluorescence sensing for various chemicals, indicating their potential in analytical chemistry and sensor technology (Shi et al., 2015).
Quantum Chemical and Corrosion Studies
- These compounds are studied for their adsorption and corrosion inhibition properties, particularly in protecting metals like steel in acidic environments, highlighting their importance in industrial applications (Ouakki et al., 2019).
Host-Guest Chemistry
- Imidazole derivatives have been explored in host-guest chemistry, particularly in the formation of complexes with dicarboxylic and mineral acids. This research area has significant implications in the development of novel materials and pharmaceuticals (Nath & Baruah, 2012).
Organic Synthesis and Reactions
- Imidazole compounds are pivotal in the understanding of ambidentate properties and reactions, such as the direction of benzylation in asymmetric substituted imidazoles, which is crucial in synthetic organic chemistry (Ivanova et al., 2005).
Crystallography and Structural Analysis
- The structural analysis of these compounds, such as through X-ray diffraction studies, contributes to the broader understanding of molecular and crystal structures, which is fundamental in the development of new materials and drugs (Saberi et al., 2009).
Mechanism of Action
Target of Action
For instance, the compound MF1, which has a similar structure, shows affinity towards the γ-aminobutyric acid type-A (GABA A) receptor .
Mode of Action
Based on the similar compound mf1, it can be inferred that it might enhance the function of its target receptor . This enhancement could be through the benzodiazepine recognition site of the GABA A receptor .
Biochemical Pathways
Compounds with similar structures have been shown to affect various biological and pharmacological activities .
Pharmacokinetics
For instance, the compound Cenobamate has a bioavailability of ≥88%, is mainly metabolized via glucuronidation, and is primarily excreted via urine .
Result of Action
For instance, MF1 has shown anti-epileptic effects through the benzodiazepine recognition site of the GABA A receptor .
Action Environment
The compound’s properties such as log kow (kowwin v167 estimate) = 207, suggest that it might have certain environmental interactions .
properties
IUPAC Name |
3-(2-chlorophenyl)imidazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O2/c11-7-3-1-2-4-8(7)13-6-12-5-9(13)10(14)15/h1-6H,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOPRHFSAKIIXGE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N2C=NC=C2C(=O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.63 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
893615-79-7 |
Source
|
Record name | 1-(2-chlorophenyl)-1H-imidazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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